3-cyclohexyl-2-(ethylthio)-3H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one

• IUPAC Name: 3-cyclohexyl-2-ethylsulfanylspiro[6H-benzo[h]quinazoline-5,1'-cyclopentane]-4-one
• InChI: InChI=1S/C24H30N2OS/c1-2-28-23-25-21-19-13-7-6-10-17(19)16-24(14-8-9-15-24)20(21)22(27)26(23)18-11-4-3-5-12-18/h6-7,10,13,18H,2-5,8-9,11-12,14-16H2,1H3
• InChI Key: DQHGDLSXOZJFHV-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C(=O)N1C3CCCCC3)C4(CCCC4)CC5=CC=CC=C52
• Molecular Formula: C24H30N2OS
• Molecular Weight: 394.6 g/mol

Description

3-cyclohexyl-2-(ethylthio)-3H-spiro[benzo[h]quinazoline-5,1'-cyclopentan]-4(6H)-one is a useful research compound. Its molecular formula is C24H30N2OS and its molecular weight is 394.6 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 394.20788476 g/mol and the complexity rating of the compound is 685. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed various synthesis methods for spiro[benzo[h]quinazoline] derivatives, showcasing their chemical versatility. These methods often involve reacting specific precursors like ethyl 4′-amino-5′,8′-dimethyl-1′H-spiro[cyclopentane-1,2′-naphthalene]-3′-carboxylate with halides or isothiocyanates to produce compounds with significant anti-monoamine oxidase and antitumor activities (Markosyan et al., 2015); (Grigoryan, 2017). These synthetic pathways offer a foundation for producing novel derivatives with potential therapeutic applications.

Biological and Pharmaceutical Applications

The derivatives of this compound have been found to exhibit significant biological activities:

• Antitumor Activity : Several synthesized compounds have demonstrated high antitumor activity, indicating their potential as cancer therapeutic agents. The exploration of these compounds involves studying their effects on monoamine oxidase inhibition and their antitumor properties in various models (Markosyan et al., 2014).

• Anti-Monoamine Oxidase Activity : This activity suggests a role in treating conditions influenced by monoamine neurotransmitters, such as depression and anxiety. The compounds’ ability to inhibit monoamine oxidase can be leveraged to modulate neurotransmitter levels, offering a potential pathway for therapeutic development (Grigoryan et al., 2018).